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Compound of Interest

Compound Name: Zinc caprylate

Cat. No.: B8021904

An In-depth Technical Guide to the Chemical Properties of Zinc Caprylate

Introduction and Nomenclature

Zinc caprylate, systematically known as zinc octanoate, is a metal carboxylate salt. It consists
of a central zinc ion (Zn2*) coordinated to two octanoate (caprylate) anions. This compound
has garnered significant attention in various fields, including pharmaceuticals, material science,
and industrial chemistry, owing to its unique chemical characteristics and biological activities.[1]
[2][3] In drug development, it is explored for its antifungal and anti-inflammatory properties.[4]

Systematically, it is the zinc salt of octanoic acid, an eight-carbon saturated fatty acid.[1] The
coordination between the zinc ion and the carboxylate groups of the octanoate ligands forms a
stable complex that dictates its physical and chemical behavior.[1]

Table 1: Chemical Identity and Nomenclature
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Identifier Value

Systematic Name Zinc bis(octanoate)[5]

Zinc Caprylate, Zinc Octoate, Zinc Dioctanoate,

Common Synonyms )
Zinc Octylate[1][5][6]

CAS Number 557-09-5[1][2][7]

Molecular Formula C16H3004Zn[1][2][5][7][8]

Molecular Weight 351.8 g/mol [1][2][5]

| INChl Key | CHIMFFKHPHCQIJ-UHFFFAOYSA-L[9] |

Chemical and Physical Properties

Zinc caprylate typically presents as a white to off-white, lustrous crystalline powder or solid.[1]
[2][10] It is known to decompose in the presence of moist air, releasing the characteristic odor
of caprylic acid.[2][5][7]

Table 2: Quantitative Physical and Chemical Properties

Property Value Source(s)
Appearance White to off-white (11021
powder/lustrous scales
Melting Point 136 °C [L110719]
Boiling Point 239 °C [1][11]
Density 1.13-1.19 g/cm3 [11061[12][13]
Flash Point 107.4 °C [6]119]
Topological Polar Surface Area  80.3 A2 [2][5]
Hydrogen Bond Acceptor 4 ]

Count
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| Rotatable Bond Count | 10 |[2] |

Solubility Profile

The solubility of zinc caprylate is a key property influencing its application. It has limited

solubility in aqueous media but demonstrates good solubility in various organic solvents. This

characteristic is particularly relevant for its use in non-aqueous formulations and as a catalyst in

organic synthesis.[4][9]

Table 3: Solubility of Zinc Caprylate

Solvent Solubility Notes Source(s)
Insoluble / Slightly

Water soluble in boiling [2]1[7][10]
water
Fairly soluble in Ethanol is a preferred

Ethanol boiling alcohol; solvent for industrial [21[31[4]1[71[10]
moderate solubility synthesis.

) May require acid

Moderate, increases ,

Methanol catalysis for complete [9]

with temperature

dissolution.

Dichloromethane

Readily soluble

[9]

Chloroform

Readily soluble

[9]

Dimethylformamide

Readily soluble

[9]

Toluene

Soluble

Used as a solvent in

synthesis.

[3]

| Acetone | Limited, but solubility is enhanced by water | The presence of small amounts of

water can trigger crystallization. |[9] |

Stability and Decomposition
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Zinc caprylate is stable under anhydrous conditions.[2][10] However, it is susceptible to
hydrolysis in the presence of moisture, breaking down to release caprylic acid.[2][5][7]

Thermally, it is stable up to approximately 130°C.[9] Beyond this temperature, it begins to
decompose, with significant mass loss observed between 200-300°C.[9] The primary
decomposition products are zinc oxide, caprylic acid, and other organic fragments.[9] This
thermal behavior is a critical consideration for its use as a catalyst in high-temperature
polymerization reactions.

Synthesis and Chemical Reactions
Synthesis

The most common method for synthesizing zinc caprylate is through the direct reaction of a
zinc precursor with caprylic acid (octanoic acid).

e From Zinc Oxide: This is a straightforward acid-base neutralization reaction where zinc oxide
is heated with caprylic acid. Water is produced as a byproduct and is typically removed to
drive the reaction to completion.[1][3][9]

o Reaction Equation: ZnO + 2 CsH1602 — Zn(CsH1502)2 + H20[1][3][9]

e From Basic Zinc Carbonate: This method offers a solvent-free "melt reaction" approach,
which is considered more environmentally friendly.[1]

e From Zinc Salts: Synthesis can also be achieved by reacting other zinc salts with caprylic
acid or by reacting a soluble zinc salt like zinc sulfate with an alkali metal caprylate such as
ammonium caprylate.[1][7]

Chemical Reactions

Zinc caprylate can participate in several types of chemical reactions:
e Oxidation: Can be oxidized to form zinc oxide and caprylic acid.[1][3][9]

e Reduction: It can be reduced to yield elemental zinc and caprylic acid.[1][3][9]
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o Substitution: The caprylate ligands can be replaced by other ligands, which allows for the
formation of new zinc complexes or salts.[1][3][9]

Experimental Protocols
Protocol for Synthesis of Zinc Caprylate

This protocol describes the synthesis via the reaction of zinc oxide with caprylic acid in an
organic solvent.

Materials and Equipment:

¢ Zinc Oxide (ZnO)

e Caprylic Acid (CsH1602)

» Toluene (or another suitable solvent like xylene)[3]
e Three-neck round-bottom flask

o Dean-Stark trap and condenser

o Heating mantle with magnetic stirrer

e Thermometer

« Filtration apparatus (e.g., Buchner funnel)

Vacuum oven

Methodology:

o Reactant Charging: In a three-neck round-bottom flask, charge equimolar amounts of zinc
oxide and caprylic acid (a 1:2 molar ratio is stoichiometric).[1] Add toluene to the flask to act
as the solvent and facilitate azeotropic removal of water.[3]

e Reaction Setup: Equip the flask with a magnetic stirrer, a heating mantle, a thermometer,
and a Dean-Stark trap fitted with a condenser. An inert atmosphere (e.g., nitrogen) is
recommended to prevent oxidation.[1][9]
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» Heating and Reflux: Heat the mixture to the boiling point of the solvent (for toluene, approx.
110-130°C).[3] Allow the reaction to proceed under reflux for 5-7 hours.[3] Water formed
during the reaction will be collected in the Dean-Stark trap.

o Reaction Monitoring: The reaction is complete when water is no longer being collected in the
trap.

« |solation: Allow the mixture to cool to room temperature. The product, zinc caprylate, will
precipitate.

« Purification: Filter the solid product using a Buchner funnel. Wash the collected solid with a
non-aqueous solvent (e.g., fresh cold toluene or heptane) to remove any unreacted caprylic
acid.[3]

e Drying: Dry the purified zinc caprylate in a vacuum oven at a moderate temperature (e.g.,
60°C) to remove any residual solvent.

Protocol for Characterization by FTIR Spectroscopy

Objective: To confirm the formation of zinc caprylate by identifying the characteristic
carboxylate stretching frequencies.

Methodology:

o Sample Preparation: Prepare the sample using an appropriate method, such as creating a
KBr pellet or using an Attenuated Total Reflectance (ATR) accessory.

o Data Acquisition: Record the infrared spectrum over the range of 4000-400 cm™1.

o Data Analysis: Analyze the resulting spectrum. The key signature for zinc caprylate is the
asymmetric carboxylate stretching frequency (vas(COO™)), which typically appears in the
range of 1520-1540 cm~1.[1] The absence of a broad hydroxyl (-OH) peak from caprylic acid
(around 3000 cm~1) and the shift of the carbonyl (C=0) peak from ~1700 cm~1 (in the acid)
to the 1520-1540 cm~1 region confirms the formation of the salt.[1]

Protocol for Purity Validation by ICP-MS
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Obijective: To determine the purity of the synthesized zinc caprylate by quantifying the zinc
content.

Methodology:

o Sample Digestion: Accurately weigh a small amount of the synthesized zinc caprylate.
Digest the sample using concentrated acids (e.g., nitric acid) to bring the zinc into an
agueous solution.[14][15]

o Standard Preparation: Prepare a series of standard solutions with known zinc concentrations
to generate a calibration curve.

e ICP-MS Analysis: Analyze the digested sample and the standard solutions using Inductively
Coupled Plasma Mass Spectrometry (ICP-MS).[1][14][15] This technique will measure the
concentration of zinc in the sample solution with high accuracy and low detection limits.[14]
[15]

» Purity Calculation: Compare the experimentally determined zinc concentration to the
theoretical percentage of zinc in pure zinc caprylate (18.59%) to calculate the purity of the
synthesized compound.[7][8]

Mechanism of Action and Relevance in Drug
Development

The biological activity of zinc caprylate is primarily attributed to its dissociation into zinc ions
(Zn2*) and caprylic acid upon dissolution.[1][9]

» Role of Zinc lons (Zn2*): Zinc is an essential trace element with critical catalytic, structural,
and regulatory roles in biological systems.[16] The released zinc ions can:

o Act as cofactors for numerous enzymes involved in vital cellular processes like DNA
synthesis and protein synthesis.[1][9]

o Disrupt the integrity of microbial cell membranes, leading to cell lysis. This forms the basis
of its antifungal and antimicrobial activity.[1]

o Inhibit the activity of specific microbial enzymes by binding to their active sites.[1]
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o Modulate cell signaling pathways and gene expression, which can influence inflammatory
responses.[1][16]

o Role of Caprylic Acid: Caprylic acid itself possesses antifungal and antibacterial properties,
potentially acting synergistically with the zinc ions.

This dual mechanism makes zinc caprylate a compound of interest in drug development,
particularly for topical formulations aimed at treating fungal infections and inflammatory skin
conditions.[3][10]

Mandatory Visualizations
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Caption: Workflow for the synthesis of zinc caprylate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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